Cas no 80589-76-0 ({4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid)
![{4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid structure](https://www.kuujia.com/scimg/cas/80589-76-0x500.png)
80589-76-0 structure
Product name:{4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid
{4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid Chemical and Physical Properties
Names and Identifiers
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- {4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid
- 2-[4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl]acetic acid
- 80589-76-0
- DTXSID601001334
- BRN 4572001
- 4-(5-Ethoxy-4-(4-methoxyphenyl)-2-oxazolyl)benzeneacetic acid
- Benzeneacetic acid, 4-(5-ethoxy-4-(4-methoxyphenyl)-2-oxazolyl)-
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- Inchi: InChI=1S/C20H19NO5/c1-3-25-20-18(14-8-10-16(24-2)11-9-14)21-19(26-20)15-6-4-13(5-7-15)12-17(22)23/h4-11H,3,12H2,1-2H3,(H,22,23)
- InChI Key: WJVFCBOVCZSQDB-UHFFFAOYSA-N
- SMILES: CCOC1=C(N=C(O1)C2=CC=C(C=C2)CC(=O)O)C3=CC=C(C=C3)OC
Computed Properties
- Exact Mass: 353.12632271g/mol
- Monoisotopic Mass: 353.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 81.8Ų
{4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid Related Literature
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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4. Back matter
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